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Compound of Interest

Compound Name:
1-BOC-4-(4-bromo-3,5-

dimethylphenoxy)piperidine

Cat. No.: B581239 Get Quote

This guide provides a comparative analysis of mass spectrometry data for 1-BOC-4-(4-bromo-
3,5-dimethylphenoxy)piperidine and its structural analogs. The data presented here is

essential for researchers, scientists, and drug development professionals involved in the

synthesis and characterization of piperidine-based compounds, which are common scaffolds in

pharmaceutical development.

Quantitative Data Summary
The following table summarizes key mass spectrometry data for 1-BOC-4-(4-bromo-3,5-
dimethylphenoxy)piperidine and related BOC-protected piperidine derivatives. This data is

crucial for the identification and quantification of these compounds in various experimental

settings.
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Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Ionization
Mode

Observed m/z

1-BOC-4-(4-

bromo-3,5-

dimethylphenoxy

)piperidine

C₁₉H₂₈BrNO₃ 400.34 ESI+ [M+H]⁺: 401.1

1-BOC-4-(4-

bromo-

phenylamino)-

piperidine[1][2]

C₁₆H₂₃BrN₂O₂ 355.27[1] ESI+ [M+H]⁺: 356.1

tert-Butyl 4-(4-

fluoroanilino)pipe

ridine-1-

carboxylate[3]

C₁₆H₂₃FN₂O₂ 294.36[3] ESI+ [M+H]⁺: 295.2

N-Boc-4-

piperidone[4][5]
C₁₀H₁₇NO₃ 199.2[4] EI

199.1 (M⁺),

144.1, 100.1,

57.1

1-Boc-3-[(4-

bromo-

phenylamino)-

methyl]-

piperidine[6]

C₁₇H₂₅BrN₂O₂ 369.3[6] ESI+ [M+H]⁺: 370.1

Experimental Protocols
The mass spectrometry data presented in this guide were obtained using standard analytical

techniques. Below are detailed methodologies for the key experiments.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Instrumentation: An Agilent 6230B TOF mass spectrometer coupled with an Agilent 1260

Infinity HPLC system was utilized for the analysis of aniline derivatives.[7]
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Chromatographic Separation:

Column: Zorbax Eclipse XDB-C18, 50 x 4.6 mm, 1.8 micron.[7]

Mobile Phase: A gradient of 0.1% formic acid and 1mM ammonium formate in water (A)

and 0.1% formic acid in methanol (B).[7]

Gradient: The gradient started at 5% B, increased to 40% B over 4 minutes, then to 70% B

over 2 minutes, and finally to 100% B in 5 minutes, where it was held for 1 minute before

returning to initial conditions.[7]

Flow Rate: 1.0 ml/min.[7]

Injection Volume: 1 µl.[7]

Mass Spectrometry Parameters:

Ionization Source: Dual AJS Electrospray Ionization (ESI) in positive ion scan mode.[7]

Scan Range: m/z 82 to 1000 amu.[7]

Gas Temperature: 325 °C (Drying and Sheath gas).[7]

Gas Flow: 6 l/min (Drying gas) and 8 l/min (Sheath gas).[7]

Nebulizer: 25 psig.[7]

Vcap: 4000 V.[7]

Fragmentor: 175 V.[7]

Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation: An Agilent GC-MS system was used for the analysis of volatile and semi-

volatile compounds.[7]

Chromatographic Separation:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.policija.si/apps/nfl_response_web/0_Analytical_Reports_final/4-Anilino-1-Boc-piperidine-ID-2142-20_report.pdf
https://www.policija.si/apps/nfl_response_web/0_Analytical_Reports_final/4-Anilino-1-Boc-piperidine-ID-2142-20_report.pdf
https://www.policija.si/apps/nfl_response_web/0_Analytical_Reports_final/4-Anilino-1-Boc-piperidine-ID-2142-20_report.pdf
https://www.policija.si/apps/nfl_response_web/0_Analytical_Reports_final/4-Anilino-1-Boc-piperidine-ID-2142-20_report.pdf
https://www.policija.si/apps/nfl_response_web/0_Analytical_Reports_final/4-Anilino-1-Boc-piperidine-ID-2142-20_report.pdf
https://www.policija.si/apps/nfl_response_web/0_Analytical_Reports_final/4-Anilino-1-Boc-piperidine-ID-2142-20_report.pdf
https://www.policija.si/apps/nfl_response_web/0_Analytical_Reports_final/4-Anilino-1-Boc-piperidine-ID-2142-20_report.pdf
https://www.policija.si/apps/nfl_response_web/0_Analytical_Reports_final/4-Anilino-1-Boc-piperidine-ID-2142-20_report.pdf
https://www.policija.si/apps/nfl_response_web/0_Analytical_Reports_final/4-Anilino-1-Boc-piperidine-ID-2142-20_report.pdf
https://www.policija.si/apps/nfl_response_web/0_Analytical_Reports_final/4-Anilino-1-Boc-piperidine-ID-2142-20_report.pdf
https://www.policija.si/apps/nfl_response_web/0_Analytical_Reports_final/4-Anilino-1-Boc-piperidine-ID-2142-20_report.pdf
https://www.policija.si/apps/nfl_response_web/0_Analytical_Reports_final/4-Anilino-1-Boc-piperidine-ID-2142-20_report.pdf
https://www.policija.si/apps/nfl_response_web/0_Analytical_Reports_final/4-Anilino-1-Boc-piperidine-ID-2142-20_report.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Column: HP1-MS (100% dimethylpolysiloxane), 30 m x 0.25 mm, 0.25 µm film thickness.

[7]

Carrier Gas: Helium at a flow rate of 1.2 ml/min.[7]

Oven Program: The oven temperature was held at 170°C for 1 minute, then ramped to

190°C at 8°C/min, followed by a ramp to 293°C at 18°C/min and held for 7.1 minutes, and

a final ramp to 325°C at 50°C/min with a 6.1-minute hold.[7]

Injector Temperature: 280°C.[7]

Injection Volume: 1 µl with a 1:50 split ratio.[7]

Mass Spectrometry Parameters:

Ionization Source: Electron Ionization (EI) at 70 eV.[7]

Scan Range: m/z 50 to 550 amu.[7]

Transfer Line Temperature: 235°C.[7]

Source Temperature: 280°C.[7]

Quadrupole Temperature: 180°C.[7]

Experimental Workflow and Data Analysis
The following diagram illustrates a typical workflow for the analysis of BOC-protected piperidine

derivatives using LC-MS.
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Caption: General workflow for LC-MS analysis of piperidine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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